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Compound of Interest

Compound Name: hemoglobin Fukuyama

Cat. No.: B1168132 Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive resource for troubleshooting potential interference from Hemoglobin
Fukuyama (Hb Fukuyama) and other hemoglobin variants in High-Performance Liquid

Chromatography (HPLC)-based HbA1c assays.

Frequently Asked Questions (FAQs)
Q1: What is Hemoglobin Fukuyama?

Hemoglobin Fukuyama is a rare, abnormal hemoglobin variant. It is characterized by an

amino acid substitution in the beta-globin chain at position 77, where histidine is replaced by

tyrosine (β77(EF1)His→Tyr).[1] This alteration can potentially affect the overall charge and

structure of the hemoglobin molecule.

Q2: How can Hemoglobin Fukuyama theoretically interfere with HbA1c measurement by ion-

exchange HPLC?

Ion-exchange HPLC methods separate hemoglobin fractions based on their net electrical

charge.[2][3] A hemoglobin variant like Hb Fukuyama, due to its amino acid substitution, can

interfere in the following ways:

Co-elution: The variant hemoglobin or its glycated form may have a similar charge to normal

hemoglobin A (HbA) or glycated hemoglobin (HbA1c), causing them to elute from the HPLC
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column at the same time. This overlapping of peaks can lead to an inaccurate quantification

of HbA1c, potentially resulting in a falsely high or low value.[2][4]

Altered Glycation: While less common, a structural change near a glycation site could

theoretically alter the rate of glycation, though this is less likely to be the primary interference

mechanism for ion-exchange HPLC methods.[3]

Q3: What are the typical signs of hemoglobin variant interference on an HbA1c HPLC

chromatogram?

The presence of a hemoglobin variant is often suspected when the HPLC chromatogram

displays:

Unusual or unexpected peaks that are not typical for HbA, HbA1c, or other common

hemoglobin fractions.

Abnormal peak shapes, such as split peaks or shoulders on the HbA or HbA1c peaks.

A discrepancy between the HbA1c result and the patient's clinical picture or blood glucose

measurements.[2]

The instrument may flag the result or fail to provide a quantifiable result.

Q4: If interference from Hb Fukuyama or another variant is suspected, what alternative

methods can be used for HbA1c measurement?

If a hemoglobin variant is suspected to be interfering with an ion-exchange HPLC assay, it is

recommended to re-test the sample using a method based on a different analytical principle.[2]

Suitable alternative methods include:

Boronate Affinity Chromatography: This method separates glycated from non-glycated

hemoglobin based on the glucose moiety, not the charge of the hemoglobin molecule. It is

therefore less susceptible to interference from most hemoglobin variants.[3]

Immunoassays: These methods use antibodies that specifically recognize the glycated N-

terminal of the beta-globin chain. Interference can still occur if the variant's mutation is within

this epitope.[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8281434/
https://pubmed.ncbi.nlm.nih.gov/38801245/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2769887/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8281434/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8281434/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2769887/
https://www.researchgate.net/publication/353296355_Hemoglobin_Fukuoka_caused_unexpected_hemoglobin_A_1c_results_A_case_report
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Electrophoresis: This method separates hemoglobin fractions based on their

electrophoretic mobility and can often resolve variant hemoglobins from HbA and HbA1c.[6]

Enzymatic Assays: These methods measure HbA1c through a series of enzymatic reactions.

Their susceptibility to interference from specific variants needs to be individually evaluated.

Q5: What are the recommended confirmatory methods for identifying a suspected hemoglobin

variant?

To definitively identify a suspected hemoglobin variant, the following methods are

recommended:

Hemoglobin Electrophoresis: Techniques like isoelectric focusing (IEF) and citrate agar

electrophoresis can help to identify the presence of an abnormal hemoglobin.

DNA Sequencing: Genetic analysis of the globin genes is the gold standard for confirming

the exact amino acid substitution and identifying the specific hemoglobin variant.[6]

Troubleshooting Guide for Suspected Hb Variant
Interference
This guide provides a step-by-step approach to address potential interference from hemoglobin

variants during HbA1c analysis by HPLC.

Step 1: Initial Observation - Do you suspect interference?

Is the HbA1c result clinically discordant? For example, is the result unexpectedly high or low

compared to the subject's fasting plasma glucose or self-monitored blood glucose levels?

Does the HPLC chromatogram show any abnormalities? Look for unusual peaks, altered

peak shapes, or instrument flags. In a case study of a different rare variant, Hb Fukuoka, an

abnormally high HbA1c of 52.7% was reported by one HPLC system, while another failed to

produce a result, strongly indicating interference.[2][6]

Is there a known history of a hemoglobinopathy in the subject?

If you answered yes to any of these questions, proceed to Step 2.
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Step 2: Method Comparison - How do other assay principles perform?

Re-analyze the sample using an alternative HbA1c method. The preferred alternative

method is often boronate affinity chromatography due to its general lack of interference from

hemoglobin variants.[3] Immunoassays or capillary electrophoresis are also good

alternatives.

Compare the results. If the alternative method provides a clinically consistent result that

differs significantly from the initial ion-exchange HPLC result, interference from a hemoglobin

variant is highly likely.

Step 3: Variant Confirmation - What is the identity of the interfering hemoglobin?

Perform confirmatory testing. To identify the specific variant, further analysis is required. This

typically involves:

Hemoglobin electrophoresis (e.g., IEF) to confirm the presence of an abnormal

hemoglobin.

Globin gene sequencing to determine the precise genetic mutation and definitively identify

the variant (e.g., Hb Fukuyama).[6]

Step 4: Reporting and Future Testing - How should results be handled?

Report the interference. If a clinically significant interference is confirmed, the initial ion-

exchange HPLC result should not be reported. The report should indicate the presence of an

interfering hemoglobin variant and provide the result from the validated alternative method.

Recommend future testing protocols. For subjects confirmed to have an interfering

hemoglobin variant like Hb Fukuyama, it is crucial to recommend that all future HbA1c

measurements be performed using a method known to be unaffected by that specific variant.

Data Presentation
Table 1: Principles of Common HbA1c Assay Methods and General Susceptibility to Variant

Interference
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Assay Principle How it Works
General Susceptibility to
Variant Interference

Ion-Exchange HPLC

Separates hemoglobin

fractions based on net

electrical charge.

High: Variants can co-elute

with HbA or HbA1c if their

charge is similar.[4]

Boronate Affinity

Chromatography

Separates based on the

binding of a boronate group to

the cis-diol groups of glucose

on any glycated hemoglobin.

Low: Generally not affected by

the hemoglobin structure itself.

[3]

Immunoassay

Uses antibodies to recognize

the specific structure of the

glycated N-terminus of the

beta-globin chain.

Moderate: Can be affected if

the mutation occurs in the

antibody binding site.[5]

Capillary Electrophoresis

Separates hemoglobin

molecules based on their

mass-to-charge ratio in a

capillary.

Low to Moderate: Generally

provides good resolution of

variants but interference is still

possible.[6]

Enzymatic Assay

Uses enzymes to cleave the

glycated N-terminal amino

acids from the beta chains,

followed by a colorimetric

reaction.

Moderate: Susceptibility to

interference varies by the

specific variant and assay

design.
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Troubleshooting Workflow for Suspected Hb Variant Interference
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Caption: A flowchart of the troubleshooting workflow for suspected hemoglobin variant

interference.

Comparison of HPLC Assay Principles
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Caption: Principles of ion-exchange vs. boronate affinity chromatography for HbA1c

measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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